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Abstract

Centrosomal Protein 131 (CEP131), also known as AZI1, is a dynamic and critical component
of the centrosome and centriolar satellites. This technical guide provides a comprehensive
overview of the current understanding of CEP131's function in human cells. It delves into its
intricate involvement in fundamental cellular processes including ciliogenesis, cell cycle
progression, genome stability, and signal transduction. This document summarizes key
guantitative data, details relevant experimental methodologies, and provides visual
representations of associated signaling pathways and workflows to serve as a valuable
resource for researchers and professionals in the field of cell biology and drug development.

Core Functions of CEP131

CEP131 is a multifaceted protein with pivotal roles in maintaining cellular equilibrium. Its
functions are intricately linked to its subcellular localization and its dynamic interactions with a
host of other proteins.
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Ciliogenesis and Flagellar Formation

CEP131 is a key regulator of primary cilia and flagella formation.[1][2] In proliferating cells, its
ubiquitination by the E3 ligase MIB1 sequesters it within centriolar satellites, thereby preventing
premature cilia formation.[1][3] However, under conditions of cellular stress (e.g., UV radiation
or heat shock) or during normal ciliogenesis, a non-ubiquitinated form of CEP131 is rapidly
recruited to the centrosome and basal bodies.[1][3] This translocation is dependent on
microtubules and the p38 MAPK signaling pathway.[1][3]

While transient knockdown of CEP131 impairs ciliogenesis[1], chronic loss through genetic
deletion in mice suggests the existence of compensatory mechanisms for cilia formation in
most tissues, with the notable exception of sperm flagella, where its absence leads to defects
and male infertility.[4] CEP131 also acts as a negative regulator of the BBSome complex’s
ciliary trafficking by interacting with BBS4.[1][5]

Cell Cycle Progression and Centriole Duplication

CEP131 is essential for optimal cell proliferation and proper cell cycle progression.[1][3] Its
localization to the centrosome is regulated in a cell-cycle-dependent manner.[6][7][8] Depletion
of CEP131 leads to a reduction in the rate of cell proliferation.[6][7]

Furthermore, CEP131 plays a crucial role in centriole duplication. It is required for the
centrosomal localization of several key proteins involved in this process, including CEP152,
WDR62, CEP63, and CDK2.[1][3] Overexpression of CEP131 has been shown to promote
centrosome amplification.[9][10]

Genome Stability

A critical function of CEP131 is its contribution to the maintenance of genomic integrity.[6][7][8]
Depletion of CEP131 results in centriole amplification, which can lead to multipolar mitosis,
chromosomal instability, and an increase in post-mitotic DNA damage.[6][7]

Regulation of Mitochondrial Apoptosis

Recent evidence has expanded the functional repertoire of CEP131 to include the regulation of
mitochondrial apoptosis.[11][12] In a non-ciliary T-cell line, the absence of CEP131 led to a
delayed release of cytochrome c from mitochondria upon the induction of apoptosis, resulting
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in delayed caspase activation and cell death.[11][12] This suggests an intrinsic role for CEP131
in modulating mitochondrial permeabilization.[11][12]

Subcellular Localization

CEP131 exhibits a dynamic subcellular localization, which is central to its diverse functions. It is
primarily found at:

o Centriolar Satellites: In interphase, CEP131 is a component of these small, electron-dense
granules that cluster around the centrosome.[1][6][11] Its localization to the satellites is
dependent on PCML1.[6]

o Centrosome/Basal Body: CEP131 is also found at the core of the centrosome and at the
basal body of cilia.[1][9] Its localization to the centriolar core is dependent on pericentrin and
CEP290.[6][7]

« Ciliary Transition Zone: During spermiogenesis, CEP131 becomes enriched at the transition
zone at the base of the ciliary axoneme.[1]

e Acrosome and Head-Tail Coupling Apparatus (HTCA): In sperm cells, it is also localized to
the Golgi-derived acrosome and the HTCA.[1]

The trafficking of CEP131 to and from the centrosome is a microtubule- and dynein-dynactin-
dependent process.[3][6][7][8]

Protein Interactions and Signaling Pathways

CEP131 functions as a node in a complex network of protein interactions that are crucial for its
regulatory roles.

Key Interacting Partners
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Interacting Protein

Functional Significance

PCM1

Recruits CEP131 to centriolar satellites.[6]

Pericentrin (PCNT)

Required for CEP131 localization to the

centriolar core.[6]

Required for CEP131 localization to the

CEP290 _ _
centriolar core.[6] Interacts with CEP131.[1]
E3 ubiquitin ligase that ubiquitinates CEP131,
MIB1 leading to its sequestration in centriolar
satellites.[1]
Signaling pathway required for the displacement
38 MAPK of non-ubiquitinated CEP131 from centriolar
p

satellites to the centrosome during ciliogenesis

and cellular stress.[1][3]

MAPKAPK2 (MK2)

Phosphorylates CEP131 at Ser-47 and Ser-78
in response to UV stress, promoting its binding
to 14-3-3 proteins and cytoplasmic
sequestration.[1][3][13]

14-3-3 proteins

Bind to phosphorylated CEP131, leading to its
cytoplasmic sequestration and inhibition of new

centriolar satellite formation.[1][3]

Plk4

Directly interacts with and phosphorylates
CEP131 at Ser-78 to maintain centriolar satellite
integrity.[13][14] Overexpression of CEP131
stabilizes Plk4.[9][10]

STIL

Phosphorylated CEP131 enhances its
interaction with STIL, promoting STIL

recruitment to the centriole.[9]

BBS4

CEP131 interacts with BBS4, limiting its
availability to the BBSome complex and thus

negatively regulating its ciliary localization.[1][5]
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CEP131 is required for their centrosomal
CEP152, WDR62, CEP63 o
localization.[1][3]

CEP131 promotes its centrosomal localization.

[1]3]

CDK2

SDCCAGS Interacts with CEP131.[1][3]

Interacts with CEP131, involved in its transport.

DCTN1 (Dynactin) ae

Signaling Pathways

/l Nodes UV_Stress [label="UV Stress / Heat Shock", fillcolor="#F1F3F4"]; p38_MAPK
[label="p38 MAPK", fillcolor="#FBBCO05"]; MK2 [label="MAPKAPK2 (MK2)",
fillcolor="#FBBC05"]; CEP131_Satellites [label="CEP131\n(at Centriolar Satellites)",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; p_CEP131 [label="p-CEP131\n(Ser47, Ser78)",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; Proteins_1433 [label="14-3-3 Proteins",
fillcolor="#34A853", fontcolor="#FFFFFF"]; Cytoplasmic_Sequestration
[label="Cytoplasmic\nSequestration”, shape=ellipse, fillcolor="#F1F3F4"]; Ciliogenesis_Stress
[label="Stress-induced\nCiliogenesis", shape=ellipse, fillcolor="#F1F3F4"]; Non_Ub_CEP131
[label="Non-ubiquitinated CEP131\n(to Centrosome/Basal Body)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Plk4 [label="PIk4", fillcolor="#FBBCO05"]; p_CEP131_S78 [label="p-
CEP131\n(Ser78)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Satellite_Integrity
[label="Centriolar Satellite\nIntegrity", shape=ellipse, fillcolor="#F1F3F4"]; MIB1 [label="MIB1",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; Ub_CEP131 [label="Ub-CEP131",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; Proliferating_Cells [label="Proliferating Cells",
fillcolor="#F1F3F4"]; Inhibit_Ciliogenesis [label="Inhibition of untimely\ncilia formation”,
shape=ellipse, fillcolor="#F1F3F4"];

/l Edges UV_Stress -> p38_MAPK [label="activates"]; p38_MAPK -> MK2 [label="activates"];
MK2 -> CEP131_Satellites [label="phosphorylates"]; CEP131_Satellites -> p_ CEP131,
p_CEP131 -> Proteins_1433 [label="binds"]; Proteins_1433 -> Cytoplasmic_Sequestration
[label="leads t0"]; UV_Stress -> Non_Ub_CEP131 [label="induces translocation of"];
Non_Ub_CEP131 -> Ciliogenesis_Stress [label="promotes"]; Plk4 -> CEP131_Satellites
[label="phosphorylates"]; CEP131_Satellites -> p_ CEP131_S78; p_ CEP131_S78 ->
Satellite_Integrity [label="maintains"]; Proliferating_Cells -> MIB1 [label="activates"]; MIB1 ->
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CEP131_Satellites [label="ubiquitinates"]; CEP131_Satellites -> Ub_CEP131; Ub_CEP131 ->
Inhibit_Ciliogenesis [label="results in"]; } caption: CEP131 signaling pathways in response to

cellular cues.

Quantitative Data Summary

Experimental

o Observation Quantitative Effect Reference
Condition
] Increased frequency
CEP131 Depletion ) o )
) Centriole Amplification  of cells with >2 [6]
(siRNA) _
centrioles.
] o Increased frequency
Multipolar Mitosis ) o [6]
of multipolar mitosis.
) ) Significant decrease
Cell Proliferation ) o [6]
in replicating cells.
CEP131 Knockout ] ) Slightly reduced
Cell Proliferation [14]

(CRISPR/Cas9)

proliferation.

o ] Increased sensitivity
Sensitivity to Nutrient
to serum-free and 1%

[14]

Stress )
serum media.
Significantly increased
CEP131 Centrosome i )
. o proportion of cells with  [9]
Overexpression Amplification

four centrioles.

Experimental Protocols

Immunofluorescence Staining for CEP131 Localization

This protocol is adapted for visualizing the subcellular localization of CEP131 in cultured

mammalian cells.[15][16][17][18][19][20]

Materials:

e Adherent mammalian cells (e.g., HeLa, U20S) grown on sterile glass coverslips.
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Phosphate-Buffered Saline (PBS).
Fixative: 4% paraformaldehyde (PFA) in PBS or ice-cold methanol.
Permeabilization Buffer: 0.1-0.25% Triton X-100 in PBS.

Blocking Buffer: 5% Bovine Serum Albumin (BSA) or 10% normal goat serum in PBS with
0.1% Triton X-100.

Primary Antibody: Anti-CEP131 antibody (use at manufacturer's recommended dilution).

Secondary Antibody: Fluorophore-conjugated secondary antibody against the host species
of the primary antibody.

Nuclear Stain: DAPI (4',6-diamidino-2-phenylindole).

Antifade Mounting Medium.

Procedure:

Wash cells twice with PBS.

Fix cells with 4% PFA for 15 minutes at room temperature or with ice-cold methanol for 10
minutes at -20°C.

Wash cells three times with PBS.

Permeabilize cells with Permeabilization Buffer for 10 minutes.

Wash cells three times with PBS.

Block non-specific antibody binding with Blocking Buffer for 1 hour at room temperature.

Incubate cells with the primary anti-CEP131 antibody diluted in Blocking Buffer overnight at
4°C.

Wash cells three times with PBS.
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 Incubate cells with the fluorophore-conjugated secondary antibody diluted in Blocking Buffer
for 1 hour at room temperature, protected from light.

e Wash cells three times with PBS.

e Stain nuclei with DAPI for 5 minutes.

e Wash cells twice with PBS.

e Mount coverslips onto microscope slides using antifade mounting medium.
 Visualize using a fluorescence microscope.

/l Nodes Start [label="Cells on Coverslip", shape=ellipse, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Wash1l [label="Wash with PBS"]; Fixation [label="Fixation\n(4% PFA or
Methanol)"]; Wash2 [label="Wash with PBS"]; Permeabilization
[label="Permeabilization\n(Triton X-100)"]; Wash3 [label="Wash with PBS"]; Blocking
[label="Blocking\n(BSA or Serum)"]; Primary_Ab [label="Primary Antibody Incubation\n(anti-
CEP131)"]; Wash4 [label="Wash with PBS"]; Secondary_Ab [label="Secondary Antibody
Incubation\n(Fluorophore-conjugated)"]; Wash5 [label="Wash with PBS"]; DAPI [label="Nuclear
Staining (DAPI)"]; Washé6 [label="Wash with PBS"]; Mount [label="Mount on Slide"]; Image
[label="Fluorescence Microscopy", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

/l Edges Start -> Wash1; Wash1l -> Fixation; Fixation -> Wash2; Wash2 -> Permeabilization;
Permeabilization -> Wash3; Wash3 -> Blocking; Blocking -> Primary_Ab; Primary_Ab ->
Wash4; Wash4 -> Secondary_Ab; Secondary_Ab -> Wash5; Wash5 -> DAPI; DAPI -> Wash6;
Wash6 -> Mount; Mount -> Image; } caption: Workflow for immunofluorescence staining of
CEP131.

Co-Immunoprecipitation (Co-IP) to Identify CEP131
Interacting Proteins

This protocol is designed to isolate CEP131 and its binding partners from cell lysates.[21][22]
Materials:

o Cultured cells expressing endogenous or tagged CEP131.
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Ice-cold PBS.

Ice-cold Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.
Anti-CEP131 antibody or antibody against the tag.

Control IgG from the same host species as the primary antibody.

Protein A/G magnetic beads or agarose beads.

Wash Buffer (e.g., lysis buffer with lower detergent concentration).

Elution Buffer (e.g., low pH glycine buffer or SDS-PAGE sample buffer).

Procedure:

Lyse cells in ice-cold Lysis Buffer.
Clarify the lysate by centrifugation.
Pre-clear the lysate by incubating with Protein A/G beads for 1 hour at 4°C.

Incubate the pre-cleared lysate with the anti-CEP131 antibody or control IgG overnight at
4°C with gentle rotation.

Add Protein A/G beads and incubate for 2-4 hours at 4°C to capture the antibody-protein
complexes.

Wash the beads several times with Wash Buffer to remove non-specific binders.
Elute the protein complexes from the beads using Elution Buffer.

Analyze the eluates by SDS-PAGE and Western blotting or mass spectrometry.

// Nodes Start [label="Cell Lysate", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Preclear [label="Pre-clear with Beads"]; Antibody_Incubation [label="Incubate with anti-
CEP131 Ab\nor Control IgG"]; Bead_Capture [label="Capture Complexes\nwith Protein A/G
Beads"]; Washing [label="Wash Beads"]; Elution [label="Elute Proteins"]; Analysis
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[label="Analyze by Western Blot\nor Mass Spectrometry”, shape=ellipse, fillcolor="#34A853",
fontcolor="#FFFFFF"];

/I Edges Start -> Preclear; Preclear -> Antibody_Incubation; Antibody_Incubation ->
Bead_Capture; Bead_Capture -> Washing; Washing -> Elution; Elution -> Analysis; } caption:
Workflow for Co-Immunoprecipitation of CEP131.

CRISPRI/Cas9-Mediated Knockout of CEP131

This protocol provides a general framework for generating a CEP131 knockout cell line.[23]
Materials:

e Human diploid cell line (e.g., nTERT-RPE1, Hela).

e Cas9 nuclease.

o Two single guide RNAs (sgRNAs) targeting the 5" and 3' ends of the CEP131 gene to induce
a large deletion.

e Transfection reagent or electroporation system.

» Fluorescence-activated cell sorting (FACS) or antibiotic selection for transfected cells (if
applicable).

 Single-cell cloning supplies.

o Genomic DNA extraction Kkit.

» PCR primers flanking the targeted region.

o DNA sequencing services.

e Anti-CEP131 antibody for Western blot validation.
Procedure:

o Design and synthesize two sgRNAs targeting the CEP131 locus.
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o Co-transfect the cells with plasmids encoding Cas9 and the two sgRNAs, or deliver
Cas9/sgRNA ribonucleoproteins (RNPSs).

 Enrich for transfected cells.

e Perform single-cell cloning to isolate clonal populations.

o Expand the clones and extract genomic DNA.

o Screen for the desired deletion by PCR using primers that flank the target region.
e Sequence the PCR products from positive clones to confirm the deletion.

» Validate the absence of CEP131 protein expression by Western blotting.

Implications in Disease and Drug Development

Given its crucial roles in cell division, genome stability, and signaling, dysregulation of CEP131
has significant implications for human diseases, particularly cancer. Overexpression of CEP131
has been observed in hepatocellular carcinoma and is associated with poorer outcomes.[14] Its
ability to promote centrosome amplification and stabilize the key cell cycle regulator Plk4
makes it a potential therapeutic target.[9][10]

Furthermore, the involvement of CEP131 in ciliogenesis connects it to the class of genetic

disorders known as ciliopathies. Understanding the precise mechanisms by which CEP131
regulates cilia formation and function could provide insights into the pathogenesis of these

diseases.

The recently discovered role of CEP131 in regulating mitochondrial apoptosis opens up new
avenues for research into its involvement in diseases characterized by aberrant cell death,
such as cancer and neurodegenerative disorders. Modulating CEP131 function could represent
a novel strategy for sensitizing cancer cells to apoptosis-inducing therapies.

Conclusion

CEP131 is a centrally important protein that orchestrates a wide array of fundamental cellular
processes. Its dynamic localization and complex network of interactions underscore its
significance in maintaining cellular homeostasis. This guide provides a foundational
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understanding of CEP131's function, offering valuable information and methodologies for
researchers and professionals seeking to further elucidate its roles in health and disease and
to explore its potential as a therapeutic target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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